[3-(difluoromethyl)-4-methyl-1H-pyrazol-1-yl]acetic acid

• IUPAC Name: 2-[3-(difluoromethyl)-4-methylpyrazol-1-yl]acetic acid
• InChI: InChI=1S/C7H8F2N2O2/c1-4-2-11(3-5(12)13)10-6(4)7(8)9/h2,7H,3H2,1H3,(H,12,13)
• InChI Key: JBPKQXOSXIDHAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1C(F)F)CC(=O)O
• Molecular Formula: C7H8F2N2O2
• Molecular Weight: 190.15 g/mol

Description

“[3-(difluoromethyl)-4-methyl-1H-pyrazol-1-yl]acetic acid” is a chemical compound used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI). It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions.

Synthesis Analysis

The first reported synthesis of the pyrazole acid was in 1993, by chemists at Monsanto. The ethyl ester of difluoroacetoacetic acid is treated with triethyl orthoformate in the presence of acetic anhydride and then with methyl hydrazine, which forms mainly the required pyrazole ring, in addition to its isomer with the methyl group on the alternative nitrogen atom. This ester is then hydrolysed with sodium hydroxide to give the pyrazole acid.

Molecular Structure Analysis

The structure of the compound was confirmed by 1H NMR and HRMS analyses. The single crystal structure of a similar compound was determined by X-ray diffraction.

Chemical Reactions Analysis

The compound is used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI). It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C6H6F2N2O2 and a molar mass of 176.12. It has a melting point of 200–201°C.

Scientific Research Applications

Late-stage Difluoromethylation

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Hydrogen Bond Donor

. This property can be useful in various chemical reactions and processes.

Antifungal Activity

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Structure-Activity Relationships

. Understanding these relationships can help in the design and synthesis of new compounds with desired properties.

Molecular Docking

. Molecular docking is a key tool in structural molecular biology and computer-assisted drug design.

Sandmeyer Reaction

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Mechanism of Action

Target of Action

The primary target of the compound 2-[3-(Difluoromethyl)-4-methyl-1H-pyrazol-1-yl]acetic acid, also known as [3-(difluoromethyl)-4-methyl-1H-pyrazol-1-yl]acetic acid, is succinate dehydrogenase (SDH) . SDH is a key enzyme in the citric acid cycle and the mitochondrial respiratory chain, playing a crucial role in energy production in cells.

Mode of Action

This compound acts by inhibiting succinate dehydrogenase (SDH) . By binding to SDH, it prevents the conversion of succinate to fumarate, a critical step in the citric acid cycle. This disruption leads to a decrease in cellular respiration and energy production.

Biochemical Pathways

The inhibition of SDH affects the citric acid cycle and the mitochondrial respiratory chain . These are essential pathways for energy production in cells. The downstream effects include a decrease in ATP production, leading to energy deprivation in cells.

Result of Action

The molecular and cellular effects of the compound’s action primarily involve energy deprivation in cells due to the inhibition of SDH . This can lead to cell death, particularly in cells with high energy demands.

Future Directions

As of 2023, amides of the acid were commercialised in seven SDHI fungicides. The US Geological Survey for 2018 reported that the most heavily used there were fluxapyroxad, at 400,000 pounds (180,000 kg), followed by benzovindiflupyr at 200,000 pounds (91,000 kg). Future research and development may focus on improving the efficacy and safety profile of these fungicides.